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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

Epichlorohydrin-d5, its applications, and detailed experimental protocols. This document is

intended to assist researchers, scientists, and drug development professionals in sourcing and

utilizing this stable isotope-labeled compound for their analytical and research needs.

Introduction to Epichlorohydrin-d5
Epichlorohydrin-d5 is a deuterated form of epichlorohydrin, a versatile organochlorine

compound. In Epichlorohydrin-d5, five hydrogen atoms have been replaced by their stable

isotope, deuterium. This isotopic substitution makes it an invaluable tool in various analytical

and research applications, particularly as an internal standard in mass spectrometry-based

methods. Its chemical properties are nearly identical to its non-deuterated counterpart, allowing

it to mimic the behavior of epichlorohydrin in analytical procedures, while its distinct mass

allows for easy differentiation by a mass spectrometer.

Commercial Suppliers of Epichlorohydrin-d5
A number of reputable chemical suppliers offer Epichlorohydrin-d5 for research and

developmental purposes. The following tables provide a comparative summary of the product

specifications from several key suppliers. It is important to note that lot-specific data, including

precise isotopic enrichment and purity, should always be confirmed by consulting the Certificate

of Analysis (CoA) from the supplier.
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Table 1: General Product Specifications

Supplier
Product
Number

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Sigma-Aldrich 492515 69533-54-6 C₃D₅ClO 97.56

Cambridge

Isotope

Laboratories, Inc.

DLM-1008 69533-54-6 C₃D₅ClO 97.56

Santa Cruz

Biotechnology,

Inc.

sc-210083 69533-54-6 C₃D₅ClO 97.56

Toronto

Research

Chemicals

E582302 69533-54-6 C₃D₅ClO 97.56

LGC Standards TRC-E582302 69533-54-6 C₃D₅ClO 97.56

Clearsynth CS-T-54063 69533-54-6 C₃D₅ClO 97.56

Table 2: Purity and Isotopic Enrichment
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Supplier Chemical Purity
Isotopic Purity
(atom % D)

Notes

Sigma-Aldrich ≥99% (CP) ≥98 atom % D

Contains

hydroquinone as a

stabilizer.

Cambridge Isotope

Laboratories, Inc.
98%[1] 98%[1] -

Santa Cruz

Biotechnology, Inc.
- -

Refer to Certificate of

Analysis for lot-

specific data.[2]

Toronto Research

Chemicals
- - -

LGC Standards >95% (GC)[3] - -

Clearsynth - -

Refer to MSDS for

accurate information.

[2]

Table 3: Physical and Chemical Properties

Property Value Source

Appearance Clear liquid

Boiling Point 115-117 °C (lit.)

Melting Point -57 °C (lit.)

Density 1.247 g/mL at 25 °C

Refractive Index n20/D 1.438 (lit.)

Flash Point 33 °C - closed cup

Experimental Protocols
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Epichlorohydrin-d5 is predominantly used as an internal standard for the quantification of

epichlorohydrin in various matrices, such as water, food packaging, and pharmaceutical

preparations.[4][5][6] The following is a detailed protocol for the determination of

epichlorohydrin in a liquid sample using gas chromatography-mass spectrometry (GC-MS) with

Epichlorohydrin-d5 as an internal standard. This protocol is a synthesized representation

based on established analytical methodologies.[4][7]

Objective
To quantify the concentration of epichlorohydrin in a liquid sample using an isotope dilution GC-

MS method.

Materials and Reagents
Epichlorohydrin (analytical standard)

Epichlorohydrin-d5 (internal standard)

Methanol (or other suitable solvent, HPLC grade)

Deionized water (for calibration standards)

Sample vials (2 mL, with screw caps and septa)

Micropipettes and tips

Vortex mixer

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Preparation of Standard Solutions
Primary Stock Solution of Epichlorohydrin (1000 µg/mL): Accurately weigh 10 mg of

epichlorohydrin analytical standard and dissolve it in 10 mL of methanol in a volumetric flask.

Primary Stock Solution of Epichlorohydrin-d5 (100 µg/mL): Accurately weigh 1 mg of

Epichlorohydrin-d5 and dissolve it in 10 mL of methanol in a volumetric flask.
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Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

primary stock solution of epichlorohydrin with deionized water to achieve concentrations

ranging from 0.1 µg/L to 50 µg/L.

Internal Standard Spiking Solution: Spike each calibration standard and the unknown

samples with the Epichlorohydrin-d5 primary stock solution to a final concentration of 5

µg/L.

Sample Preparation
Transfer 1 mL of the liquid sample into a 2 mL sample vial.

Add a known amount of the Epichlorohydrin-d5 primary stock solution to the sample to

achieve a final concentration of 5 µg/L.

Vortex the sample for 30 seconds to ensure thorough mixing.

GC-MS Analysis
GC Conditions:

Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm

film thickness).

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to

200 °C at a rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (splitless injection).

MS Conditions:

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Epichlorohydrin: m/z 57 (quantifier), m/z 62, and m/z 49 (qualifiers).

Epichlorohydrin-d5: m/z 62 (quantifier), m/z 66, and m/z 52 (qualifiers).

Data Analysis and Quantification
Integrate the peak areas of the quantifier ions for both epichlorohydrin and Epichlorohydrin-
d5.

Calculate the response factor (RF) for each calibration standard using the following formula:

RF = (Area of Analyte / Concentration of Analyte) / (Area of Internal Standard / Concentration

of Internal Standard)

Construct a calibration curve by plotting the area ratio (Area of Analyte / Area of Internal

Standard) against the concentration ratio (Concentration of Analyte / Concentration of

Internal Standard).

Determine the concentration of epichlorohydrin in the unknown sample by using the

measured area ratio and the calibration curve.

Visualizations
The following diagrams illustrate key workflows and concepts related to the procurement and

application of Epichlorohydrin-d5.
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Procurement Workflow for Epichlorohydrin-d5

Identify Research Need for
Isotopically Labeled Standard

Search for Commercial Suppliers
(e.g., Sigma-Aldrich, CIL)

Compare Supplier Specifications:
- Purity

- Isotopic Enrichment
- Price & Availability

Request Certificate of Analysis (CoA)
for Lot-Specific Data

Select Supplier & Place Order

Receive and Log Compound
(Verify against CoA)

Store According to Supplier
Recommendations (e.g., Refrigerated)

Click to download full resolution via product page

Caption: Procurement Workflow for Epichlorohydrin-d5.
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Primary Applications of Epichlorohydrin-d5

Epichlorohydrin-d5

Internal Standard in
Mass Spectrometry Isotopic Labeling Studies NMR Spectroscopy

GC-MS Analysis LC-MS Analysis Metabolic Pathway Tracing Reaction Mechanism Studies Quantitative NMR (qNMR)

Click to download full resolution via product page

Caption: Primary Applications of Epichlorohydrin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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